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Introduction

c-Myc is a transcription factor that plays a pivotal role in regulating cell growth, proliferation,
and apoptosis.[1] It functions by forming a heterodimer with its partner protein, Max, which then
binds to E-box sequences in the promoter regions of target genes to activate their transcription.
[2] Dysregulation of c-Myc is a hallmark of many human cancers, making it a prime target for
therapeutic intervention. Mycro2 is a cell-permeable small molecule inhibitor that specifically
targets the c-Myc/Max protein-protein interaction and their subsequent binding to DNA, thereby
inhibiting c-Myc-dependent cellular processes.

Mechanism of Action

Mycro2 is a pyrazolopyrimidine-carboxamide that selectively inhibits the DNA binding activity of
the c-Myc/Max heterodimer.[3] Its primary mechanism of action is the prevention of the c-
Myc/Max heterodimer formation.[3] This disruption prevents the transcriptional activation of c-
Myc target genes, leading to the inhibition of c-Myc-dependent cell proliferation and oncogenic
transformation.[2]

Quantitative Data Summary

The following tables summarize the quantitative data for Mycro2's inhibitory activities.
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Table 1: In Vitro Inhibitory Activity of Mycro2

Parameter IC50 Value

Description

c-Myc/Max DNA Binding

Concentration required to
inhibit 50% of the c-Myc/Max

- 23 uM : . -
Inhibition dimer's DNA binding activity.[2]
[31[4]
Concentration required to
Max/Max Homodimer DNA 54 UM inhibit 50% of the Max/Max
V]

Binding Inhibition

homodimer's DNA binding
activity.[3]

Table 2: Cellular Activity of Mycro2
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) Effective
Cell Line c-Myc Dependence . Effect
Concentration

Inhibition of cell

U-20S Dependent 10-20 pM _ _
proliferation.[2][3]
Inhibition of cell

MCF-7 Dependent 10-20 uM ) )
proliferation.[2][3]
Inhibition of cell

Raji Dependent 10-20 uM ] )
proliferation.[2][3]
Inhibition of cell

NIH/3T3 Dependent 10-20 puM ] )
proliferation.[2]
No significant

PC-12 Independent > 20 uM inhibition of cell
proliferation.[2][3]
40% inhibition of

Ratla (c-Myc anchorage-

Dependent 15 uM .

transformed) independent colony
formation.[3]
2% inhibition of

Ratla (v-Src anchorage-

Independent 15 uM

transformed)

independent colony

formation.[3]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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